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Compound of Interest

Compound Name: 3,3"-Disulfanediyldibenzoic acid

Cat. No.: B043713

This technical guide provides a comprehensive overview of the chemical properties, synonyms,
and available experimental data for the compound identified by CAS number 1227-49-2. The
information is intended for researchers, scientists, and professionals in the field of drug
development and chemical synthesis.

Core Properties and Synonyms

The compound with CAS number 1227-49-2 is chemically known as 3,3'-
disulfanediyldibenzoic acid. It is an organic compound featuring two benzoic acid moieties
linked by a disulfide bond.[1][2] This structure imparts properties of both a dicarboxylic acid and
a disulfide.

Synonyms

The following table lists the various synonyms associated with CAS number 1227-49-2.
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Synonym

3,3'-Dithiobis[benzoic acid]

3,3'-Dicarboxylic Diphenyl Disulfide

3,3'-Dicarboxylicdiphenyldisulphide

3,3'-Disulfanediyldibenzoic Acid

3,3'-Dithiobisbenzoic Acid

3,3'-Dithiobissenzoic acid

3,3'-Sulfanediyldibenzoic Acid

3,3'-Dithiodibenzoic acid

3-[(3-Carboxyphenyl)disulfanyl]lbenzoic acid

Benzoic acid, 3,3'-dithiobis-

Benzoic acid, 3,3'-dithiodi-

Source:[1][2]

Quantitative Data

The key quantitative physicochemical properties of 3,3'-disulfanediyldibenzoic acid are
summarized in the table below.
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Property Value

Molecular Formula C14H1004S2

Molecular Weight 306.36 g/mol

Appearance White to pale yellow solid

Melting Point 253-258 °C

Solubility Soluble in organic solvents, limited in water
Purity (typical) >95%

IUPAC Name 3,3'-disulfanediyldibenzoic acid

Sources:[1][2][3][4][5][6]

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 3,3'-disulfanediyldibenzoic
acid are not extensively reported in publicly available literature. However, a patented method
for its purification provides insight into handling this compound.

Purification Protocol

A reported method for the purification of dithiodibenzoic acid involves the following steps:

o Dissolution: A crude sample of dithiodibenzoic acid is added to a mixed solvent system of
dimethylformamide (DMF) and water. The typical mass ratio of crude product to DMF to
water is 1:1.25:1.

e Heating: The mixture is stirred and heated to approximately 80°C to ensure complete
dissolution. The solution is maintained at this temperature for a period of 2 hours.

o Crystallization: The solution is then cooled to 5°C to induce crystallization of the purified
product.

« Isolation: The precipitated solid is isolated by suction filtration, which also serves to remove
the solvent and dissolved impurities.
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» Drying: The collected solid is dried to yield the final, refined dithiodibenzoic acid.

This process has been reported to yield a product with a purity of 99% as determined by high-
performance liquid chromatography (HPLC), with a recovery yield of 90.3%.[1]

Potential Synthetic Routes

While a specific, detailed synthesis protocol for 3,3'-dithiodibenzoic acid is not readily available,
methods for the synthesis of its positional isomer, 2,2'-dithiodibenzoic acid, may suggest
plausible synthetic strategies. One common method involves the diazotization of the
corresponding aminobenzoic acid followed by reaction with a disulfide source. For instance, the
synthesis of 2,2'-dithiodibenzoic acid can be achieved by treating diazotized anthranilic acid
with sodium disulfide.[7] A similar approach starting from 3-aminobenzoic acid could potentially
yield the 3,3'-isomer.

Another patented method for the synthesis of 0,0'-dithiodibenzoic acids involves the reaction of
a diazotized anthranilic acid with sulfur dioxide in the presence of an acid, water, and a copper
salt.[4] This suggests another possible avenue for the synthesis of 3,3'-dithiodibenzoic acid.

Analytical Data

While specific, detailed analytical protocols for this compound are not published, standard
analytical techniques can be applied for its characterization.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR would be used to
confirm the structure of the aromatic rings and the absence of protons at the disulfide
linkage.

« Infrared (IR) Spectroscopy: The IR spectrum would be expected to show characteristic
absorption bands for the carboxylic acid O-H stretch (broad, around 3000 cm~1), the C=0
stretch (around 1700 cm~?), and aromatic C-H and C=C stretches.

o Mass Spectrometry (MS): Mass spectrometry would be used to confirm the molecular weight
of the compound.

Biological Activity and Signaling Pathways
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Currently, there is no publicly available scientific literature detailing the biological activity,
pharmacological properties, or involvement in any signaling pathways for 3,3'-dithiodibenzoic
acid (CAS 1227-49-2). Further research is required to elucidate any potential biological effects
or mechanisms of action.

Due to the lack of information on signaling pathways or complex experimental workflows, no
visualizations using the DOT language can be provided at this time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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